Cas no 1804644-70-9 (5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1804644-70-9
• MF: C₈H₃F₄N₃O₃
• MW: 265.121335268021
• CID: 4828814
• Update Time: 2025-06-08

5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C8H3F4N3O3/c9-5-3-14-7(18-8(10,11)12)4(1-2-13)6(5)15(16)17/h3H,1H2
• InChI Key： IHOLKCYALLLFAQ-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(CC#N)=C1[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 361
• XLogP3: 2
• Topological Polar Surface Area: 91.7

Additional information on 5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-acetonitrile

Comprehensive Overview of 5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804644-70-9)

The compound 5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804644-70-9) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro substituent, a nitro group, and a trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the fluoro and trifluoromethoxy groups in 5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-acetonitrile contributes to its lipophilicity, a critical factor in drug design. This aligns with the growing trend of fluorine-containing pharmaceuticals, which account for over 20% of FDA-approved drugs in the last decade. The compound's nitro group further enhances its reactivity, making it a versatile building block for heterocyclic chemistry.

From an industrial perspective, 5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-acetonitrile is synthesized through multi-step organic reactions, often involving nitration and fluorination processes. Its CAS No. 1804644-70-9 serves as a unique identifier in chemical databases, ensuring precise tracking in supply chains. The compound's stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry, two methodologies gaining traction in modern drug discovery.

Environmental and regulatory considerations are also pivotal in the discussion of 5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-acetonitrile. With the rise of green chemistry initiatives, researchers are exploring sustainable synthesis routes to minimize waste and energy consumption. The compound's nitro and trifluoromethoxy functionalities, while beneficial for reactivity, necessitate careful handling to align with REACH and EPA guidelines. This dual focus on efficacy and sustainability reflects broader industry shifts toward eco-friendly chemical production.

Another area of interest is the compound's potential in agrochemical innovation. The pyridine core is a common motif in herbicides and insecticides, and the introduction of fluoro and nitro groups can enhance target specificity. As global agriculture faces challenges like pest resistance and climate change, 5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-acetonitrile could play a role in developing next-generation crop protection solutions with reduced environmental impact.

In summary, 5-Fluoro-4-nitro-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804644-70-9) represents a convergence of pharmaceutical, agrochemical, and synthetic chemistry advancements. Its structural features and reactivity profile position it as a key player in addressing contemporary challenges in drug discovery and sustainable agriculture. As research continues, this compound is likely to attract further attention for its multifaceted applications.